Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Supplier Specifications for Boc-Asp-Ofm

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Boc-Asp-Ofm

CAS No.: 129046-87-3

Cat. No.: S589991

Supplier Purit Appearance Molecular Storage
A J e Weight Condition
Chem-Iimpex [1] > 99% (HPLC) White powder 411.5 0-8°C
Watson 98% min Off-white to white 411.5 2-8 °C, away
International [2] powder from light
Biocrick [3] Information Not Powder 411.5 Desiccate at
Shown -20°C

How to Obtain a Certificate of Analysis

A Certificate of Analysis (COA) is a crucial document that provides actual quality control test results for a

specific batch of a product. Here is the typical process for obtaining one:

e Contact the Supplier Directly: COAs are typically not posted publicly but are provided upon request.
You should directly contact the technical or sales department of the supplier (e.g., Chem-Impex,
Watson International) from which you are considering a purchase [1].

e Provide the Lot/Batch Number: Suppliers generate a COA for a specific manufacturing batch. You
will need to ask for the lot number associated with the product in stock and then request the
corresponding COA [1].
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Methodology for Purity Analysis and Comparison

To objectively compare the purity of Boc-Asp-Ofm from different sources, you would typically rely on the
following experimental protocols, with High-Performance Liquid Chromatography (HPLC) being the

most critical;

e Purity Analysis by HPLC: This is the standard method for assessing the chemical purity of peptide
derivatives.
o Protocol Summary: The sample is dissolved in a suitable solvent (e.g., methanol, DMSO) and
injected into an HPLC system. It is then separated using a reversed-phase column (e.g., C18).
The purity is determined by integrating the area of the main peak and comparing it to the areas
of any impurity peaks. The advertised purities of 299% and 98% are almost certainly based on
HPLC analysis [1] [2].
e Supporting Analytical Techniques:
o Nuclear Magnetic Resonance (NMR): Used to confirm the molecular structure and identity of
the compound. Suppliers like Watson International list HNMR as a method for identification [2].
o Optical Rotation: Measures the angle of rotation of plane-polarized light to confirm the chiral
purity (in this case, the "L-" configuration of aspartic acid). Chem-Impex provides a specific
optical rotation value of [a]D2° = 26 + 2 ° [1].

The following diagram outlines the decision-making workflow for obtaining and verifying the quality of

Boc-Asp-Ofm.
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Recommendations for Researchers

Given the lack of publicly available comparative data, I suggest you take the following steps:

¢ Prioritize Suppliers that Provide COAs: A supplier's willingness to promptly provide a detailed COA
is a strong indicator of their commitment to quality control.

¢ Perform In-House QC.: For critical applications in drug development, validating the product's purity
through your own quality control protocols upon receipt is a best practice.

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s589991?utm_src=pdf-body-img
https://www.smolecule.com/products/s589991?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

e Focus on HPLC Data: When you receive a COA, the HPLC chromatogram and purity percentage
are the most direct metrics for comparing different batches or suppliers.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. -L-aspartic acid B-9-fluorenylmethyl ester — Chem-Impex Boc [chemimpex.com]
2. - Boc (Asp )-OH CAS 117014-32-1 Watson International Limited Ofm [watson-int.com]
3.-Boc (Asp )-OH | CAS:117014-32-1 | High Ofm Purity [biocrick.com]

To cite this document: Smolecule. [Supplier Specifications for Boc-Asp-Ofm]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b589991#boc-asp-ofm-purity-

analysis-certificate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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